Cas no 2171814-21-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid
• CAS No: 2171814-21-2
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5944792
• PubChem ID: 165546818
• Update Time: 2025-10-30

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid
• 2171814-21-2
• EN300-1511878
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-4-hydroxybenzoic acid

• Inchi： 1S/C27H26N2O6/c1-2-16(25(31)29-23-13-17(26(32)33)11-12-24(23)30)14-28-27(34)35-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22,30H,2,14-15H2,1H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： JCTRDUKBVSAOGO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C(=CC=C(C(=O)O)C=1)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 125Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid

Comprehensive Overview of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid (CAS No. 2171814-21-2)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid (CAS No. 2171814-21-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is critical for safeguarding amino acids during solid-phase peptide synthesis (SPPS). The presence of the 4-hydroxybenzoic acid moiety further enhances its applicability in designing bioactive molecules, making it a valuable tool for researchers in medicinal chemistry and drug development.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality Fmoc-protected building blocks like this compound. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly focusing on modified amino acids and peptide conjugates to improve drug efficacy and reduce side effects. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid offers a versatile scaffold for such innovations, aligning with trends in bioconjugation and prodrug design.

From a synthetic chemistry perspective, this compound exemplifies the importance of protecting group strategies in multi-step organic synthesis. The Fmoc group is selectively removable under mild basic conditions, ensuring compatibility with sensitive functional groups. This property is particularly advantageous in the synthesis of complex peptides and glycopeptides, where orthogonal protection schemes are essential. Additionally, the hydroxybenzoic acid segment can serve as a linker or spacer in bioconjugates, enabling precise control over molecular architecture.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis. While traditional methods often involve hazardous solvents, advancements in water-compatible coupling reagents and microwave-assisted synthesis have reduced environmental impact. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid can be integrated into these sustainable protocols, contributing to greener pharmaceutical manufacturing.

The compound’s structural features also make it relevant to cancer research and antibody-drug conjugates (ADCs). By incorporating hydroxybenzoic acid derivatives, scientists can modulate the solubility and pharmacokinetics of therapeutic peptides. This aligns with the broader industry shift toward precision oncology and next-generation biologics, where tailored molecular designs are paramount.

Analytical characterization of CAS No. 2171814-21-2 typically involves techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR). These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. As regulatory standards for pharmaceutical intermediates tighten, rigorous quality control becomes indispensable.

Looking ahead, the demand for custom peptide synthesis and specialty chemicals is expected to surge, driven by innovations in biopharmaceuticals and diagnostic probes. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-4-hydroxybenzoic acid is poised to play a pivotal role in these advancements, offering a balance of synthetic utility and functional diversity. Its applications span from drug discovery to material science, underscoring its interdisciplinary significance.